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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for

gamma-Caprolactone (γ-Caprolactone), a crucial intermediate in various chemical syntheses.

This document consolidates critical information on its physical and chemical properties,

toxicological profile, handling procedures, and emergency protocols. The data herein is

intended to support risk assessment and ensure safe laboratory practices for professionals in

research and drug development.

Chemical and Physical Properties
Gamma-Caprolactone is a colorless liquid.[1] Key physical and chemical data are summarized

in the table below for easy reference.
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Property Value Reference

CAS Number 695-06-7 [2]

Molecular Formula C₆H₁₀O₂ [2]

Molecular Weight 114.14 g/mol [2]

Boiling Point 219 °C (lit.) [3]

Melting Point -18 °C [4]

Density 1.023 g/mL at 25 °C (lit.) [3]

Flash Point 98 °C (208.4 °F) - closed cup [3]

Solubility Partly miscible with water. [1]

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C [4]

Toxicological Information
The toxicological profile of gamma-Caprolactone indicates that it can cause irritation to the

skin, eyes, and respiratory system.[1] Accidental ingestion may be harmful to health.[1]

Test Species Route Result Reference

LD50 Rat Oral >5 g/kg [4]

Skin Irritation Rabbit Skin
Mild irritant (500

mg/24h)
[1]

Eye Irritation Not specified Eye Irritating [1]

Experimental Protocols
Acute Oral Toxicity (LD50): The oral LD50 value was determined in rats. While the specific

study protocol for gamma-Caprolactone is not detailed in the available documents, a general

procedure for an acute oral toxicity study in rats, according to OECD Guideline 401 or similar,

would be followed.[5] This typically involves the following steps:
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Animal Selection: Healthy, young adult rats of a single strain are used.[5]

Housing and Acclimatization: Animals are housed in controlled environmental conditions

(temperature, humidity, light cycle) and acclimatized for at least 5 days before the test.[5]

Fasting: Animals are fasted (e.g., for 16 hours) before administration of the test substance.[5]

Dose Administration: The test substance is administered in graduated doses to several

groups of animals via oral gavage.[6] A vehicle, if used, is administered to a control group.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes over a period of 14 days.[5]

Necropsy: All animals (those that die during the study and survivors at the end of the

observation period) are subjected to a gross necropsy.[5]

Data Analysis: The LD50 value is calculated using a recognized statistical method, such as

the Probit method.[5]

Skin Irritation (Draize Test): The skin irritation data was obtained using the Standard Draize test

on rabbits.[1][4] A general protocol for the Draize skin irritation test is as follows:

Animal Selection: Albino rabbits are commonly used for this test.[7]

Preparation: A day before the test, the fur on the back of the rabbit is clipped to expose a

sufficient area of skin.

Application: A specified amount of the test substance (e.g., 0.5 g or 0.5 mL) is applied to a

small area of the clipped skin.[7] The treated area is then covered with a gauze patch.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 24, 48, and 72 hours) after application.[7] The severity of the

reactions is scored. The observation period can extend up to 14 days.[7]

Data Analysis: The scores for erythema and edema are used to calculate a primary irritation

index, which determines the irritation potential of the substance.
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Chronic Toxicity (2-Year Bioassay): A 2-year gavage study was conducted by the National

Toxicology Program (NTP) on F344/N rats and B6C3F1 mice to assess the toxicology and

carcinogenesis of gamma-Butyrolactone, a related compound.[1][4] The protocol for this type of

study generally involves:

Animal Selection and Dosing: Groups of 50 male and 50 female rats and mice were

administered gamma-Butyrolactone in corn oil by gavage, 5 days a week for two years.[4]

Male Rats: 0, 112, or 225 mg/kg body weight.[4]

Female Rats: 0, 225, or 450 mg/kg body weight.[4]

Mice: Doses were also administered, but the specific levels for the 2-year study were not

detailed in the provided search results.

In-life Observations: Animals are observed twice daily for mortality and morbidity. Clinical

examinations and body weight measurements are performed regularly.

Pathology: At the end of the 2-year period, all surviving animals are euthanized. A complete

necropsy is performed on all animals, and a comprehensive list of tissues and organs is

collected, preserved, and examined microscopically by a pathologist.

Data Analysis: The incidences of neoplasms (tumors) and non-neoplastic lesions in the

dosed groups are compared with those in the control group to identify any treatment-related

effects.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure the stability of

gamma-Caprolactone.

Handling: Avoid all personal contact, including inhalation.[1] Wear protective clothing,

including safety glasses with side shields or chemical goggles, and chemical-resistant gloves

(e.g., PVC or neoprene).[1] Use in a well-ventilated area. General exhaust is typically

adequate, but local exhaust ventilation may be necessary under certain conditions.[1]
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Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Keep away from ignition sources, incompatible materials (such as oxidizing agents and

strong bases), and foodstuff containers.[1] Protect containers from physical damage and

check regularly for leaks.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for safely handling

gamma-Caprolactone.

Control Recommendation Reference

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation may

be required.

[1]

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[1]

Skin Protection

Chemical protective gloves

(e.g., PVC, Neoprene). Wear

overalls and a P.V.C. apron

when there is a risk of

exposure.

[1]

Respiratory Protection

If ventilation is inadequate, use

a suitable respirator with a

Type A filter.

[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spills: Remove all ignition sources.[1] Clean up spills immediately. Absorb with an inert

material and place in a suitable container for disposal.

Major Spills: Evacuate the area and move upwind.[1] Alert emergency responders. Wear full

body protective clothing with breathing apparatus.[1]
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Logical Workflow for Spill Response
Caption: Logical workflow for responding to a gamma-Caprolactone spill.

Ecological Information
Data on the ecological effects of gamma-Caprolactone is limited. It is expected to have low

persistence in water/soil and air, with a high potential for bioaccumulation.[1] Care should be

taken to prevent its release into the environment.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Consult with

a licensed professional waste disposal service.

This guide is intended to provide essential safety information and should be used in

conjunction with a comprehensive understanding of laboratory safety protocols and the specific

Safety Data Sheet (SDS) provided by the manufacturer. Always prioritize safety and handle all

chemicals with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Gamma-Caprolactone: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214175#gamma-caprolactone-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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